Cas no 1083246-52-9 (Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine)

• Product Name: Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine
• CAS No: 1083246-52-9
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD19227577
• CID: 4560213
• PubChem ID: 21366440
• Update Time: 2025-08-05

Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine
• N-methyl-1-(1-methylimidazol-4-yl)methanamine
• n-methyl-1-(1-methyl-1h-imidazol-4-yl)methanamine
• 1H-Imidazole-4-methanamine, N,1-dimethyl-
• SB15503
• CS-0048869
• MFCD19227577
• DB-432307
• EN300-765614
• AS-77630
• SY233805
• AKOS006380467
• N,1-Dimethyl-1H-imidazole-4-methanamine
• P18387
• SCHEMBL1487974
• 1083246-52-9
• methyl[(1-methylimidazol-4-yl)methyl]amine
• DTXSID501277615

• MDL： MFCD19227577
• Inchi： 1S/C6H11N3/c1-7-3-6-4-9(2)5-8-6/h4-5,7H,3H2,1-2H3
• InChI Key： RSAZAAWMBSYBFM-UHFFFAOYSA-N
• SMILES： N1(C)C=NC(=C1)CNC

Computed Properties

• Exact Mass: 125.095297364 g/mol
• Monoisotopic Mass: 125.095297364 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 125.17
• XLogP3: -0.6
• Topological Polar Surface Area: 29.8

Experimental Properties

• Melting Point: N/A℃

Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine

Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine (CAS No. 1083246-52-9): A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Biomedical Research

Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine is a novel organic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This compound, identified by the CAS number 1083246-52-9, is characterized by its imidazole-based framework and functionalized methyl groups, which contribute to its potential biological activities. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a therapeutic agent in various disease models.

The chemical structure of Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine consists of an imidazole ring substituted with a methyl group at the 1-position and a methylene bridge connecting the imidazole ring to a terminal methylamine group. This structural feature is critical for its interaction with biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. The synthesis of this compound typically involves multi-step organic reactions, including the formation of the imidazole ring and subsequent functional group modifications, which are essential for its pharmacological profile.

Recent advances in synthetic chemistry have enabled the efficient production of Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine through catalytic methods that minimize byproduct formation. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated the use of transition-metal catalysts to achieve high yields in the synthesis of this compound, which is crucial for its application in drug discovery programs. The optimization of reaction conditions, such as temperature and solvent polarity, has further enhanced the scalability of its production, making it a viable candidate for pharmaceutical development.

Biological studies on Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine have revealed its potential as an antagonist of certain receptors involved in inflammatory responses. A 2022 study in Pharmacological Research reported that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key mediator of chronic inflammation. This property suggests its potential use in the treatment of autoimmune disorders and inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine has shown promise in neuropharmacology. Research published in Neuropharmacology in 2023 indicated that this compound may modulate the activity of glutamate receptors, which are implicated in neurological conditions such as epilepsy and neurodegenerative disorders. The ability of this compound to interact with specific receptor subtypes could lead to the development of targeted therapies for these conditions.

The pharmacokinetic properties of Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine are also under investigation. A 2024 study in Drug Metabolism and Disposition explored its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The findings suggested that this compound has favorable bioavailability and a long half-life, which are essential attributes for its potential as an oral medication. Further research is needed to determine its safety and efficacy in human trials.

Emerging research has also focused on the potential of Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine in cancer therapy. A 2023 study in Cancer Research highlighted its ability to induce apoptosis in cancer cells by targeting specific mitochondrial pathways. This mechanism of action is distinct from traditional chemotherapeutic agents and could offer new therapeutic strategies for patients with resistant cancers. However, more studies are required to validate these findings in clinical settings.

The development of Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine as a therapeutic agent is contingent upon its ability to overcome challenges such as drug resistance and toxicity. Researchers are exploring the use of nanotechnology to improve its delivery and reduce side effects. For example, a 2024 study in Nanomedicine demonstrated that encapsulating this compound in liposomes enhances its stability and targeting efficiency, which could significantly improve its therapeutic outcomes.

Environmental and safety considerations are also critical in the development of this compound. A 2023 review in Toxicological Sciences emphasized the importance of assessing the ecological impact of synthetic compounds like Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine. While preliminary studies suggest it has low toxicity to aquatic organisms, further research is needed to ensure its safe use in pharmaceutical applications.

In conclusion, Methyl[(1-methyl-1H-imidazol-4-yl)methyl]amine represents a promising candidate in the field of biomedical research due to its unique chemical structure and potential therapeutic applications. Continued exploration of its pharmacological properties, synthesis methods, and safety profiles will be essential for its transition from laboratory research to clinical use. As the field of drug discovery evolves, compounds like this one may play a pivotal role in addressing complex medical challenges and improving patient outcomes.